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Unidentified Compound: "pyCTZ TFA" Safety
and Toxicity Profile Cannot Be Determined
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Compound of Interest

Compound Name: pyCTZ TFA

Cat. No.: B15551972

An in-depth analysis of scientific and toxicological literature reveals no specific data for a
compound designated "pyCTZ TFA." This identifier does not correspond to a recognized
chemical entity in publicly available databases, preventing the creation of a requested technical
guide on its in vivo safety and toxicity.

Extensive searches for "pyCTZ TFA" have yielded no relevant results for a specific substance
with this name. The search results primarily provide information on the safety and toxicity of
Trifluoroacetic acid (TFA) as a standalone chemical. Without the proper identification of the
"pyCTZ" component, a comprehensive safety and toxicity profile for "pyCTZ TFA" cannot be
compiled.

It is possible that "pyCTZ" is an internal project name, a non-standard abbreviation, or a
typographical error. To proceed with the request for a detailed technical guide, the full chemical
name, CAS (Chemical Abstracts Service) number, or any other specific molecular identifier for
the compound of interest is required.

General Information on Trifluoroacetic Acid (TFA)

While a profile for "pyCTZ TFA" is not possible, information on Trifluoroacetic acid (TFA) is
available. TFA is a halogenated carboxylic acid and its salt, trifluoroacetate, is known to be
present in the environment.[1][2]

Acute Toxicity: The acute toxicity of TFA is considered to be very low.[1][3] Studies in rats have
shown an oral LD50 (lethal dose for 50% of the population) of over 500 mg/kg body weight.[3]
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A single oral dose of 2000 mg/kg body weight in rats resulted in no mortality.[3]

Repeated Dose Toxicity: Oral repeated-dose toxicity studies in rats have identified the liver as
the primary target organ, with observed effects including mild liver hypertrophy.[1][3][4]
Biomarker analysis suggests that TFA is a weak peroxisome proliferator in rats.[1][4]

Developmental and Genetic Toxicity: Studies on TFA have shown no adverse effects in
extended one-generation or developmental toxicity studies in rats.[1][3] Furthermore, it has not
been found to induce genotoxic responses.[1][4]

Skin Sensitization: TFA is not considered to be a skin sensitizer.[3]

A summary of available toxicity data for Trifluoroacetic Acid (TFA) is presented in the table

below.
Toxicity ] Route of
) Species o ] Results Reference

Endpoint Administration
Acute Oral LD50  Rat Oral > 500 mg/kg bw [3]
Acute Oral No mortality at

o Rat Oral [3]
Toxicity 2000 mg/kg bw
Repeated Dose Oral (dietary, ]

L Rat o Liver hypertrophy  [1][3][4]
Toxicity drinking water)
Developmental No adverse

o Rat Oral (gavage) [1][3]
Toxicity effects
Genetic Toxicity - - Not genotoxic [1][4]
Skin "

o Mouse Dermal Not a sensitizer [3]

Sensitization

Experimental Protocols for TFA Toxicity Studies

Detailed experimental protocols for the cited TFA studies are maintained by organizations such
as the European Chemicals Agency (ECHA) and are often conducted following OECD
(Organisation for Economic Co-operation and Development) guidelines. For example, a 28-day
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oral toxicity study was performed according to OECD TG 407, and a developmental toxicity
study followed OECD TG 414.[3] These protocols typically involve the administration of the
substance to laboratory animals (e.g., rats) at various dose levels over a specified period,
followed by clinical observations, and histopathological examinations.

Signaling Pathways and Experimental Workflows

As "pyCTZ TFA" is an unidentified compound, no specific signaling pathways or experimental
workflows can be diagrammed.

To fulfill the original request, please provide the correct and complete chemical identifier for
"pyCTZ". Once the specific compound is known, a thorough literature search can be conducted
to provide a detailed in vivo safety and toxicity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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